N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-fluorobenzamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-fluorobenzamide
• InChI: InChI=1S/C18H17FN2O2/c1-12(22)21-9-3-5-13-11-16(7-8-17(13)21)20-18(23)14-4-2-6-15(19)10-14/h2,4,6-8,10-11H,3,5,9H2,1H3,(H,20,23)
• InChI Key: SYAQHFDCXVVLCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C18H17FN2O2
• Molecular Weight: 312.3 g/mol

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-fluorobenzamide, also known as QF-1, is a chemical compound that has been studied for its potential applications in scientific research. QF-1 is a small molecule that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Scientific Research Applications

Structural Aspects and Properties

Quinoline derivatives, including those with amide groups, have been studied for their structural properties and interactions with other substances. For instance, the structural aspects of two amide-containing isoquinoline derivatives have been explored, revealing their ability to form gels or crystalline solids upon treatment with different acids. These structural studies contribute to understanding the chemical behavior and potential applications of these compounds in material science and drug formulation (Karmakar et al., 2007).

Fluorescence and Sensing Applications

Quinoline-based compounds have been utilized in the development of fluorescence sensors due to their remarkable sensitivity and selectivity. Novel fluorescent sensors based on quinoline derivatives have been designed for detecting metal ions like Zn2+, showcasing high selectivity and sensitivity. These sensors can be used for monitoring metal ion concentrations in biological systems and environmental samples, indicating the potential of quinoline derivatives in analytical and diagnostic applications (Gu et al., 2014; Park et al., 2015).

Antimicrobial and Antitumor Activities

Some quinoline derivatives have been explored for their antimicrobial and antitumor activities. For example, novel synthetic makaluvamine analogues, which share structural similarities with quinoline compounds, have demonstrated significant in vitro and in vivo anticancer activities, suggesting the potential of quinoline derivatives in developing new anticancer agents (Wang et al., 2009). Additionally, fluoroquinolone resistance mechanisms and their impact on bacterial fitness have been studied, highlighting the significance of quinoline derivatives in addressing antibiotic resistance, a major challenge in infectious disease management (Redgrave et al., 2014).